Cas no 461-11-0 (2,2-dimethyl-6-oxoheptanoic acid)

2,2-dimethyl-6-oxoheptanoic acid structure
461-11-0 structure
Product Name:2,2-dimethyl-6-oxoheptanoic acid
CAS No:461-11-0
MF:C9H16O3
MW:172.221543312073
CID:1516979
PubChem ID:3083567
Update Time:2025-04-21

2,2-dimethyl-6-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-6-oxoheptanoic acid
    • Geronic acid
    • DTXSID80196713
    • 461-11-0
    • SCHEMBL20295009
    • 6-keto-2,2-dimethyl-enanthic acid
    • Heptanoic acid, 2,2-dimethyl-6-oxo-
    • Inchi: 1S/C9H16O3/c1-7(10)5-4-6-9(2,3)8(11)12/h4-6H2,1-3H3,(H,11,12)
    • InChI Key: KDCDRDLFMIISIA-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)CCCC(C)=O)=O

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.0211
  • Boiling Point: 277°C (estimate)
  • Refractive Index: 1.4488 (estimate)
  • PSA: 54.37
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